Cas no 393841-81-1 (2'-Bromo-2,7-DI-tert-butyl-9,9'-spirobi[fluorene])

• Product Name: 2'-Bromo-2,7-DI-tert-butyl-9,9'-spirobi[fluorene]
• CAS No: 393841-81-1
• MF: C₃₃H₃₁Br
• MW: 507.50324845314
• MDL: MFCD20921691
• CID: 2825420
• PubChem ID: 23531513
• Update Time: 2025-06-15

2'-Bromo-2,7-DI-tert-butyl-9,9'-spirobi[fluorene] Chemical and Physical Properties

Names and Identifiers

• 2-bromo-2',7'-ditert-butyl-9,9'-spirobi[fluorene]
• 2'-Bromo-2,7-di-tert-butyl-9,9'-spirobifluorene
• 2'-BROMO-2,7-DI-TERT-BUTYL-9,9'-SPIROBI[FLUORENE]
• 9,9'-Spirobi[9H-fluorene], 2-bromo-2',7'-bis(1,1-dimethylethyl)-
• CX1133
• OL10211
• SY277473
• Bromo-2,7-DI-tert-butyl-9,9'-spirobi[fluorene]
• 2 inverted exclamation mark -Bromo-2,7-di-tert-butyl-9,9 inverted exclamation mark -spirobi[fluorene]
• 2'-bromo-2,7-bis(1,1-dimethylethyl)-9,9'-Spirobi[9H-fluorene]
• DTXSID30634771
• C33H31Br
• AKOS027252918
• CS-16746
• MFCD20921691
• 2-Bromo-2,7-di-tert-butyl-9,9'-spirobi[fluorene]
• 393841-81-1
• SCHEMBL3885909
• CS-0102871
• 2'-Bromo-2,7-DI-tert-butyl-9,9'-spirobi[fluorene]

• MDL： MFCD20921691
• Inchi： 1S/C33H31Br/c1-31(2,3)20-11-14-24-25-15-12-21(32(4,5)6)18-29(25)33(28(24)17-20)27-10-8-7-9-23(27)26-16-13-22(34)19-30(26)33/h7-19H,1-6H3
• InChI Key： BBKNCZFSPQICQT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C3C=CC=CC=3C3(C2=C1)C1C=C(C=CC=1C1=CC=C(C(C)(C)C)C=C31)C(C)(C)C

Computed Properties

• Exact Mass: 506.16091 g/mol
• Monoisotopic Mass: 506.16091 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.4
• Topological Polar Surface Area: 0
• Molecular Weight: 507.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2'-Bromo-2,7-DI-tert-butyl-9,9'-spirobi[fluorene]

Introduction to 2'-Bromo-2,7-DI-tert-butyl-9,9'-spirobi[fluorene] (CAS No. 393841-81-1)

2'-Bromo-2,7-DI-tert-butyl-9,9'-spirobi[fluorene], identified by its Chemical Abstracts Service (CAS) number 393841-81-1, is a sophisticated organic compound that has garnered significant attention in the field of advanced materials and optoelectronic applications. This spirobifluorene derivative combines the structural advantages of spiroconjugated systems with functional groups that enhance its utility in various high-tech domains.

The molecular structure of 2'-Bromo-2,7-DI-tert-butyl-9,9'-spirobi[fluorene] features a central spirobifluorene core, which is a well-known motif in polymer science and organic electronics due to its excellent thermal stability and charge transport properties. The introduction of bromine atoms at the 2' and 7' positions, along with tert-butyl groups at the 2 and 7 positions, further modifies its electronic and steric characteristics. These modifications make the compound particularly valuable for designing novel materials with tailored photophysical properties.

In recent years, there has been a surge in research focused on spirobifluorene derivatives due to their potential applications in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). The brominated and tert-butylated version of spirobifluorene, such as 2'-Bromo-2,7-DI-tert-butyl-9,9'-spirobi[fluorene], has been extensively studied for its ability to enhance device performance through improved molecular packing and charge mobility.

One of the most compelling aspects of 2'-Bromo-2,7-DI-tert-butyl-9,9'-spirobi[fluorene] is its role as a building block for synthesizing more complex polymers and oligomers. The presence of bromine atoms allows for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, enabling the creation of polymers with specific architectures and functionalities. This flexibility has led to the development of novel polyfluorenes and copolymers that exhibit superior performance in optoelectronic devices.

Recent studies have highlighted the potential of 2'-Bromo-2,7-DI-tert-butyl-9,9'-spirobi[fluorene] in enhancing the efficiency of OLEDs. The spirobifluorene core contributes to efficient energy transfer and emission characteristics, while the bulky tert-butyl groups improve molecular ordering and suppress aggregation-induced quenching. This combination results in OLEDs with higher brightness, longer lifetimes, and better color purity. For instance, researchers have demonstrated that incorporating 2'-Bromo-2,7-DI-tert-butyl-9,9'-spirobi[fluorene] into host materials can significantly improve the performance of green-emitting OLEDs.

The compound's utility extends beyond OLEDs. In organic photovoltaics, 2'-Bromo-2,7-DI-tert-butyl-9,9'-spirobi[fluorene] has been used as an electron acceptor or donor material in bulk heterojunction solar cells. Its ability to facilitate efficient charge separation and transport makes it an attractive candidate for improving the power conversion efficiency of OPVs. Additionally, its thermal stability ensures that devices fabricated with this material can operate reliably under various environmental conditions.

In the realm of field-effect transistors (OFETs), 2'-Bromo-2,7-DI-tert-butyl-9,9'-spirobi[fluorene] has shown promise as an active layer material due to its high charge carrier mobility. The spiroconjugated system provides an effective pathway for charge transport, while the bulky substituents prevent excessive intermolecular interactions that could hinder mobility. This balance has led to OFETs with high on/off ratios and fast response times.

The synthesis of 2'-Bromo-2,7-DI-tert-butyl-9,9'-spirobi[fluorene] typically involves multi-step organic reactions starting from commercially available fluorene derivatives. Key steps include bromination at specific positions followed by selective tert-butylation. The use of palladium-catalyzed cross-coupling reactions is often employed to introduce bromine atoms with high selectivity. These synthetic strategies ensure that the final product meets the stringent requirements for optoelectronic applications.

From a research perspective, 2'-Bromo-2,7-DI-tert-butyl-9,9'-spirobi[fluorene] serves as a valuable scaffold for exploring new materials with enhanced functionalities. By modifying its structure or incorporating additional functional groups, researchers can tailor its properties for specific applications. For example, introducing additional bromine atoms or other reactive sites can open up possibilities for further chemical modifications or polymerization reactions.

The growing interest in sustainable chemistry has also influenced research on 2'-Bromo-2,7-DI-tert-butyl-9,9'-spirobi[fluorene]. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Additionally， there is a focus on creating materials that are environmentally friendly throughout their lifecycle， from production to disposal.

In conclusion，2'-Bromo-2，7-DI-tert-butyl—9，9'—spirobi[fluorene (CAS No．393841—81—1) is a versatile organic compound with significant potential in advanced materials science．Its unique structural features make it an excellent candidate for applications in OLEDs，OPVs，and OFETs．As research continues to evolve，this compound will likely play an even greater role in shaping the future of optoelectronic technologies．